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Compound of Interest

Compound Name: su5614

Cat. No.: B1233369

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed guide for the preparation, storage, and handling of stock

solutions for SU5614, a potent inhibitor of several receptor tyrosine kinases.

Introduction
SU5614 is a synthetic small molecule that acts as a competitive inhibitor of ATP binding to the

kinase domain of several growth factor receptors. It is widely used in cancer research and drug

development to study angiogenesis and cell proliferation. Primarily, SU5614 targets Vascular

Endothelial Growth Factor Receptor 2 (VEGFR-2), Platelet-Derived Growth Factor Receptor

(PDGFR), c-Kit, and FMS-like tyrosine kinase 3 (FLT3).[1][2][3] Its ability to inhibit these

pathways makes it a valuable tool for investigating cellular processes such as proliferation,

migration, and survival.

SU5614 Properties
A summary of the key quantitative data for SU5614 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 272.73 g/mol [1]

Appearance Orange-red solid

Purity ≥95% (HPLC)

Primary Solvent Dimethyl sulfoxide (DMSO) [1][3]

Solubility in DMSO 10 mg/mL (36.66 mM) [1][4]

Storage of Powder -20°C for up to 3 years [1][2]

Storage of Stock Solution
-20°C for up to 2 months or

-80°C for up to 1 year
[1]

Experimental Protocol: Preparation of SU5614 Stock
Solution
This protocol outlines the steps for preparing a 10 mM stock solution of SU5614 in DMSO.

Materials:

SU5614 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of SU5614 powder to room

temperature to prevent condensation of moisture.
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Weighing: Accurately weigh the desired amount of SU5614 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

2.73 mg of SU5614.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass = 10 mmol/L * 0.001 L * 272.73 g/mol = 2.73 mg

Solvent Addition: Add the calculated volume of DMSO to the tube containing the SU5614
powder. For a 10 mM solution with 2.73 mg of SU5614, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the SU5614 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can aid in dissolution if necessary.[5]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 2 months) or at -80°C for

long-term storage (up to 1 year).[1] When ready to use, thaw an aliquot at room temperature

and dilute it to the desired final concentration in your cell culture medium or experimental

buffer.

Visualization of Experimental Workflow and
Signaling Pathway
To facilitate understanding, the following diagrams illustrate the experimental workflow for

preparing the SU5614 stock solution and the signaling pathway it inhibits.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.medchemexpress.com/z-su5614.html
https://www.selleckchem.com/products/su5614.html
https://www.selleckchem.com/products/su5614.html
https://www.benchchem.com/product/b1233369/docs?utm_src=pdf-body#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Weigh SU5614

Add DMSO

Calculate Volume

Vortex

Aliquot

Store at -20°C or -80°C

End

Start

Click to download full resolution via product page

Caption: Experimental workflow for preparing SU5614 stock solution.
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Caption: SU5614 inhibition of VEGFR and PDGFR signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for SU5614 Stock
Solution Preparation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233369/docs#application-notes-and-protocols-for-
su5614-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1233369/docs#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369/docs#application-notes-and-protocols-for-su5614-stock-solution-preparation
https://www.benchchem.com/product/b1233369?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

